Cas no 1203047-95-3 (1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1203047-95-3
• MF: C₂₅H₂₅N₅O₂S
• MW: 459.56330370903
• CID: 5802382
• PubChem ID: 30361568
• Update Time: 2025-06-26

1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• AKOS024512296
• F5528-0326
• VU0646315-1
• 1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(6-methylbenzo[d]thiazol-2-yl)piperidine-4-carboxamide
• 1203047-95-3

• Inchi： 1S/C25H25N5O2S/c1-16-3-8-21-22(15-16)33-25(26-21)27-24(31)18-11-13-30(14-12-18)23-10-9-20(28-29-23)17-4-6-19(32-2)7-5-17/h3-10,15,18H,11-14H2,1-2H3,(H,26,27,31)
• InChI Key： MGTBZHNCUQECGX-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=C(OC)C=C3)C=C2)CCC(C(NC2=NC3=CC=C(C)C=C3S2)=O)CC1

Computed Properties

• Exact Mass: 459.17289623g/mol
• Monoisotopic Mass: 459.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

1-[6-(4-Methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide, identified by the CAS number 1203047953, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pyridazine ring, a benzothiazole moiety, and a piperidine carboxamide group. The integration of these functional groups makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise construction of such multifunctional molecules. The synthesis of 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide involves a series of carefully designed reactions, including coupling reactions and ring-forming processes. These methods not only ensure the high purity of the compound but also pave the way for its scalable production, which is essential for its potential industrial applications.

The structural features of this compound are particularly interesting from a pharmacological standpoint. The presence of the pyridazine ring introduces unique electronic properties, while the benzothiazole moiety enhances the molecule's stability and bioavailability. Furthermore, the piperidine carboxamide group plays a crucial role in modulating the compound's interactions with biological targets. Recent studies have highlighted its potential as a modulator of key enzymes and receptors involved in various disease pathways, making it a valuable lead compound in drug discovery.

In terms of physical and chemical properties, 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide exhibits remarkable stability under physiological conditions. Its solubility profile and lipophilicity make it an ideal candidate for formulation into various drug delivery systems. Additionally, its spectral data, including UV-vis and NMR spectra, provide valuable insights into its electronic transitions and molecular conformation.

The biological evaluation of this compound has revealed intriguing activities across multiple assays. For instance, it has shown potent inhibitory effects against several kinases and proteases, which are often implicated in cancer and inflammatory diseases. Moreover, its ability to penetrate cellular membranes suggests its potential as a therapeutic agent with minimal systemic toxicity. These findings underscore the importance of further preclinical studies to fully elucidate its therapeutic potential.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide are critical considerations for its sustainable use. Researchers have explored biodegradation mechanisms and assessed its impact on aquatic ecosystems, providing valuable data for regulatory compliance and green chemistry practices.

In conclusion, 1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine strong>-< strong >4-carboxamide strong > represents a cutting-edge molecule with multifaceted applications in modern science. Its intricate structure, coupled with advanced synthetic methodologies and promising biological profiles, positions it as a key player in future research endeavors. As ongoing investigations continue to unravel its full potential, this compound stands at the forefront of innovation in chemical science.